![molecular formula C11H12N2O B1216272 5-Hydroxytryptoline CAS No. 23778-34-9](/img/structure/B1216272.png)
5-Hydroxytryptoline
Overview
Description
6-Hydroxytetrahydro-beta-carboline is a member of beta-carbolines. It has a role as a metabolite.
Scientific Research Applications
Analytical Techniques and Understanding of 5-Hydroxytryptamine
5-Hydroxytryptamine (5-HT), first isolated in 1937, has seen advancements in its understanding through improved analytical techniques like paper chromatography, spectrophotometry, and spectrophotofluorometry. These methods have been pivotal in exploring the metabolic pathways, physiological roles, and pharmacological effects of 5-HT and related compounds, significantly contributing to our knowledge in this area (Hanson, 1966).
Insect Neurobiology and Pharmacology
Insect models provide unique insights into 5-HT's role in controlling and modulating physiological and behavioral functions. The cloning and pharmacological characterization of a 5-HT1 receptor in insects help to understand 5-HT's broad spectrum of actions, not only in insects but potentially in other organisms as well (Troppmann et al., 2010).
Psychopathology and Functional Approach
5-HT disturbances have been observed across various psychiatric disorders, suggesting a functional rather than a nosological specificity. This perspective aligns 5-HT disturbances with specific psychopathological dimensions like aggression, anxiety, and mood dysregulation, underlining the significance of a functional approach in studying these disorders (Van Praag et al., 1987).
Neurotransmitter Candidate and Mental Diseases
5-HT is a well-acknowledged neurotransmitter candidate with a distribution in the brain and proposed roles in various physiological activities. Its disorders may contribute to the etiology of different mental diseases. However, directly linking 5-HT neuronal activity to specific behavioral events remains a challenge. Electrochemical methods offer a potential solution to monitor 5-HT release and its drug-induced behavioral effects, providing crucial insights into its role in the brain (Marsden, 1979).
Physiological and Pharmacological Roles
5-HT, known for its neurotransmitter role, has significant physiological and pharmacological roles, including the modulation of gastrointestinal motility, vascular tone, and involvement in various medical conditions like mood disorders, migraine, and hypertension. The understanding of 5-HT's physiology and its implications in diseases has expanded through animal model research, highlighting its complexity and multifaceted nature (Mohammad-Zadeh et al., 2008).
Properties
IUPAC Name |
2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c14-7-1-2-10-9(5-7)8-3-4-12-6-11(8)13-10/h1-2,5,12-14H,3-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HASNCBJLQYTILW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C3=C(N2)C=CC(=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30178463 | |
Record name | 5-Hydroxytryptoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30178463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23778-34-9 | |
Record name | 6-Hydroxy-1,2,3,4-tetrahydro-β-carboline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23778-34-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Hydroxytryptoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0023778349 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Hydroxytryptoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30178463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.